Cas no 1361589-40-3 (3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine
• CAS No: 1361589-40-3
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4970233
• Update Time: 2025-06-25

3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-9-1-3-11(20)15(22)13(9)7-5-8(17(24)25-6-7)14-10(19)2-4-12(21)16(14)23/h1-6H
• InChI Key： FWONZUHYDYAHRH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C(=CC=C(C=1Cl)Cl)Cl)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.829043 g/mol
• Monoisotopic Mass: 468.831993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 472.4
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine

Introduction to 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine (CAS No. 1361589-40-3)

3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine, identified by its CAS number 1361589-40-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of halogenated pyridines, which have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The unique structural features of 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine, particularly the presence of multiple chlorine atoms and a pyridine core, contribute to its intriguing chemical properties and potential biological activities.

The synthesis and characterization of 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine have been extensively studied in recent years. Researchers have focused on developing efficient synthetic routes that ensure high yield and purity. One of the key challenges in synthesizing this compound is the handling of multiple chlorine substituents, which can lead to unwanted side reactions if not carefully controlled. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve the desired regioselectivity and functional group compatibility.

In terms of its applications, 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine has shown promise in various fields. For instance, it has been explored as a key intermediate in the development of novel pharmaceuticals. The halogenated pyridine scaffold is a common motif in many bioactive molecules, making this compound a valuable building block for drug discovery. Recent studies have highlighted its potential in the design of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

The structural motif of 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine also makes it an attractive candidate for materials science applications. Halogenated pyridines can exhibit unique electronic properties due to the presence of electron-withdrawing chlorine atoms. These properties are particularly useful in the development of organic semiconductors and liquid crystal displays (LCDs). Researchers have investigated its use as a precursor for synthesizing materials with enhanced charge transport capabilities, which are essential for next-generation electronic devices.

Another area where 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine has been extensively studied is in the field of catalysis. The compound's ability to act as a ligand or a substrate in various catalytic reactions has been explored by chemists worldwide. For example, it has been used in transition metal-catalyzed reactions where its halogen atoms can participate in coordination with metal centers. This has led to the development of novel catalytic systems that offer improved efficiency and selectivity in organic transformations.

The biological activity of 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine has also been a subject of interest. Preliminary studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biochemists are underway to elucidate the mechanism of action and optimize its pharmacological properties.

The environmental impact of 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine is another critical consideration. As with many halogenated compounds, its persistence and potential toxicity in the environment need to be carefully evaluated. Researchers are employing green chemistry principles to develop more sustainable synthetic methods that minimize waste and reduce hazardous byproducts. This approach not only enhances safety but also aligns with global efforts to promote environmental stewardship.

In conclusion, 3,5-Bis(2,3,6-trichlorophenyl)-2-chloropyridine (CAS No. 1361589-40-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research and material science. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and technology.